ent-Epicatechin-(4alpha->6)-ent-epicatechin

• IUPAC Name: 2-(3,4-dihydroxyphenyl)-6-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• InChI: InChI=1S/C30H26O12/c31-13-7-19(36)24-23(8-13)42-30(12-2-4-16(33)18(35)6-12)28(40)26(24)25-20(37)10-22-14(27(25)39)9-21(38)29(41-22)11-1-3-15(32)17(34)5-11/h1-8,10,21,26,28-40H,9H2
• InChI Key: GMISZFQPFDAPGI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(OC2=C1C(=C(C(=C2)O)C3C(C(OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• Molecular Formula: C30H26O12
• Molecular Weight: 578.5 g/mol

Description

Ent-Epicatechin-(4alpha->6)-ent-epicatechin, commonly known as procyanidin B2, is a flavanol found in various plants such as cocoa, grapes, and apples. It belongs to the class of condensed tannins and has been studied for its potential health benefits.

Scientific Research Applications

Isolation from Natural Sources

• Isolation from Prunus armeniaca Roots: ent-Epicatechin compounds have been isolated from the roots of Prunus armeniaca. Their identification was facilitated by NMR methods, contributing to the understanding of the phytochemistry of this species (Prasad, 2000).

Synthesis and Structural Analysis

• Synthesis of Epicatechin Isomers: The synthesis of epicatechin-4alpha,8-epicatechin, an isomer of B-type procyanidins, has been reported. This offers insights into the stereochemistry and synthesis of such compounds, which are rare in nature (Kozikowski, Tueckmantel & Hu, 2001).
• Identification in Cassia petersiana: ent-Cassiaflavan-(4beta->8)-epicatechin and other dimers based on epicatechin have been identified and synthesized from Cassia petersiana bark. This expands the knowledge of natural dimeric procyanidins (Coetzee, Mciteka, Malan & Ferreira, 2000).

Potential Therapeutic Effects and Mechanisms

• DNA Methyltransferase Inhibitors: ent-Epicatechin-(4alpha->8)-ent-epicatechin has been identified as a potential DNA methyltransferase inhibitor in a study screening natural products for therapeutic applications, particularly in the context of non-communicable diseases like cancer and diabetes (Bhaskarawilaputraka, Azminah, Erlina, Syahdi & Yanuar, 2017).
• Bioactivity in Human Health: Research on (−)-epicatechin, a compound structurally related to ent-epicatechin, suggests that it has anti-oxidant and anti-inflammatory activities, and potential protective effects against cardiovascular, cerebrovascular diseases, diabetes, and neurodegeneration (Shay, Elbaz, Lee, Zielske, Malek & Hüttemann, 2015).
• Potential in Cancer and Diabetes Treatment: A review discusses the therapeutic role of epicatechin, a compound related to ent-epicatechin, in the management of diabetes and cancer, highlighting its antioxidant properties and direct cytotoxicity to cancer cells (Abdulkhaleq, Assi, Noor, Abdullah, Saad & Taufiq-Yap, 2017).